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Compound of Interest

Compound Name: 3-Acetoxy-4-cadinen-8-one

Cat. No.: B12289700

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Acetoxy-4-cadinen-8-one is a naturally occurring sesquiterpenoid compound isolated from
the invasive plant species Eupatorium adenophorum. This technical guide provides a
comprehensive overview of its chemical properties, experimental protocols for its isolation, and
a summary of its known biological activities. The information presented herein is intended to
serve as a foundational resource for researchers and professionals in the fields of natural
product chemistry, pharmacology, and drug development.

Chemical and Physical Properties

3-Acetoxy-4-cadinen-8-one, also known by its synonym 2-deoxo-2-(acetyloxy)-9-
oxoageraphorone, is a member of the cadinene class of sesquiterpenoids. Its chemical
structure is characterized by a bicyclic carbon skeleton with an acetoxy group at position 3, a
double bond between carbons 4 and 5, and a ketone group at position 8.

Table 1: Chemical and Physical Properties of 3-Acetoxy-4-cadinen-8-one
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Property Value Source

IUPAC Name --INVALID-LINK-- PubChem
2-deoxo-2-(acetyloxy)-9-

Synonym oxoagerapr(mronye ! ]

CAS Number 923950-05-4 ChemSrc

Molecular Formula C17H2603 PubChem

Molecular Weight 278.39 g/mol PubChem

Appearance Crystalline solid BOC Sciences

Purity >95% (Commercially available) BOC Sciences

Isolation and Characterization
Natural Source

3-Acetoxy-4-cadinen-8-one is a constituent of the plant Eupatorium adenophorum (also
known as Ageratina adenophora), a member of the Asteraceae family.[1] This plant is a well-
known invasive species and has been a source for the isolation of various bioactive secondary
metabolites.

Experimental Protocol: Isolation

While the seminal publication by Ding and Ding in 1999 first reported the isolation of this
compound, the full experimental details are not readily available in English. However, a general
procedure for the isolation of cadinene sesquiterpenes from E. adenophorum involves the
following steps:

o Extraction: The air-dried and powdered aerial parts of the plant are extracted with a suitable
organic solvent, such as ethyl acetate or methanol, at room temperature.

o Concentration: The resulting crude extract is concentrated under reduced pressure to yield a
residue.
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o Fractionation: The residue is then subjected to column chromatography over silica gel,
eluting with a gradient of solvents, typically a mixture of n-hexane and ethyl acetate of
increasing polarity.

« Purification: Fractions containing the target compound are further purified by preparative
thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield
pure 3-Acetoxy-4-cadinen-8-one.

Caption: General workflow for the isolation of 3-Acetoxy-4-cadinen-8-one.

Spectroscopic Data

Detailed spectroscopic data is essential for the unambiguous identification of 3-Acetoxy-4-
cadinen-8-one. While the original publication holds the primary data, the following represents
expected and reported spectroscopic characteristics for this class of compounds.

Table 2: Spectroscopic Data for 3-Acetoxy-4-cadinen-8-one

Technique Data

Expected signals for methyl groups (singlets

and doublets), methylene and methine protons,
1H NMR )

a proton adjacent to the acetoxy group, and

olefinic protons.

Expected signals for carbonyl carbons (ketone
13C NMR and ester), olefinic carbons, carbons bearing

oxygen, and aliphatic carbons.

A molecular ion peak [M]* corresponding to the
Mass Spectrometry (MS) molecular weight (278.1882 for C17H2603) and
characteristic fragmentation patterns.

Biological Activity

The biological activities of Eupatorium adenophorum extracts have been widely reported,
exhibiting anti-inflammatory, antimicrobial, and cytotoxic effects.[2] However, studies on the
specific bioactivity of purified 3-Acetoxy-4-cadinen-8-one are limited.
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Immunotoxicity

A study investigating the immunotoxicity of sesquiterpenes from E. adenophorum in mice
provided specific data for 2-deoxo-2-(acetyloxy)-9-oxoageraphorone (3-Acetoxy-4-cadinen-8-
one).

Table 3: Acute Toxicity Data in Mice

Compound Parameter Value Source
2-deoxo-2-
) 926 mg/kg body
(acetyloxy)-9- LDso (male mice) ] [3]
weight
oxoageraphorone

The study also reported that a sub-acute dose of 75 mg/kg was considered to be within safe
parameters.[3]

Potential Applications

Given the known biological activities of other cadinene sesquiterpenes and extracts from E.
adenophorum, 3-Acetoxy-4-cadinen-8-one represents a molecule of interest for further
investigation in the following areas:

» Anti-inflammatory agent: Many sesquiterpenoids exhibit anti-inflammatory properties.
» Antimicrobial agent: The parent plant has traditional uses as an antimicrobial.

o Cytotoxic agent: Further screening against various cancer cell lines could reveal potential
anticancer activity.
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Caption: Potential research directions for 3-Acetoxy-4-cadinen-8-one.

Conclusion

3-Acetoxy-4-cadinen-8-one is a readily available natural product from the invasive plant E.
adenophorum. While its chemical properties are well-defined, a significant gap exists in the
literature regarding its specific biological activities and mechanisms of action. The available
toxicity data suggests a moderate safety profile, warranting further investigation into its
potential therapeutic applications. This guide serves as a starting point for researchers to
explore the pharmacological potential of this interesting sesquiterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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